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Compound of Interest

Compound Name: 3-(Propylamino)propan-1-ol

CAS No.: 38825-85-3

Cat. No.: B1360365

Get Quote

3-(Propylamino)propan-1-ol is a member of the N-alkylated amino alcohol family, a class of

organic compounds that has carved a significant niche in pharmaceutical synthesis. Its

structure is deceptively simple, yet it offers a powerful combination of a nucleophilic secondary

amine and a primary alcohol. This bifunctional nature allows it to serve as a versatile building

block for constructing complex molecular architectures, most notably in the synthesis of β-

adrenergic receptor antagonists, commonly known as beta-blockers.

The presence of both a hydrogen bond donor (-OH) and a hydrogen bond acceptor (-NH-)

group within the same molecule imparts specific physicochemical properties that are

instrumental in its synthetic applications.[1][2] This guide will explore the properties,

applications, and detailed protocols associated with 3-(propylamino)propan-1-ol and its

analogues, providing a framework for its effective use in drug discovery and development.

Physicochemical Properties and Safety
Considerations
While specific experimental data for 3-(propylamino)propan-1-ol is not extensively published,

its properties can be reliably inferred from its parent compound, 3-amino-1-propanol. The
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addition of an N-propyl group is expected to increase its molecular weight, boiling point, and

lipophilicity (logP), while slightly reducing its water solubility compared to the parent amine.

Table 1: Physicochemical Properties of 3-Amino-1-propanol (Analogue)

Property Value Source

Molecular Formula C3H9NO [1][3][4]

Molecular Weight 75.11 g/mol [1][3]

Appearance Colorless to pale yellow liquid [1][3][5]

Boiling Point 187-188 °C [1][4][5]

Melting Point 11-13 °C [1][4]

Density ~0.982 g/cm³ at 25 °C [4][5]

Solubility
Soluble in water, alcohol,

ether, acetone, and chloroform
[1][5]

pKa
9.5 (approx. for the amine

group)
[3]

Safety and Handling
Like other amino alcohols, 3-(propylamino)propan-1-ol should be handled with appropriate

care in a laboratory setting. Based on the safety profile of 3-amino-1-propanol, the following

precautions are recommended:

Hazard Classification: Expected to be harmful if swallowed and to cause severe skin burns

and eye damage.[6][7]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6][7] Work in a well-ventilated area or under a fume hood.[8][9]

Incompatibility: Avoid contact with strong oxidizing agents, acids, isocyanates, and acid

halides.[5][6]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away

from heat or ignition sources.[7][8][9]

Core Application: Synthesis of β-Adrenergic
Antagonists (Beta-Blockers)
The most prominent application of N-substituted propanolamines is in the synthesis of beta-

blockers, a class of drugs essential for managing cardiovascular diseases like hypertension,

angina, and arrhythmia.[10] The archetypal structure of many beta-blockers features an

aryloxypropanolamine core. 3-(Propylamino)propan-1-ol is an ideal reagent for introducing

the "propanolamine" side chain that is critical for the pharmacological activity of these drugs.

The key reaction is the nucleophilic ring-opening of an aryl glycidyl ether by the secondary

amine of 3-(propylamino)propan-1-ol. This reaction creates the characteristic 2-hydroxy-3-

aminopropyl ether linkage.

General Synthetic Workflow
The synthesis typically follows a two-step process:

Formation of the Aryl Glycidyl Ether: A substituted phenol is reacted with epichlorohydrin

under basic conditions.

Nucleophilic Ring-Opening: The resulting epoxide is opened by the amine, in this case, 3-
(propylamino)propan-1-ol, to yield the final beta-blocker analogue.

This workflow is a cornerstone of medicinal chemistry for this class of compounds.[10][11][12]
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Step 1: Epoxide Formation

Step 2: Ring-Opening

Substituted Phenol

Aryl Glycidyl Ether Intermediate

Epichlorohydrin Base (e.g., NaOH)

 catalyst

β-Blocker Analogue

 Nucleophilic Attack

3-(Propylamino)propan-1-ol
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Problem Observed
(e.g., Low Yield, Impurities)

Check Purity of Starting Materials?

Review Reaction Conditions?
(Temp, Time, Solvent)

No

Purify/Dry Starting Materials

Yes

Potential Side Reaction?
(e.g., O-alkylation, Dimerization)

No

Optimize Conditions
(e.g., Lower Temp, Change Solvent)

Yes

Modify Strategy
(e.g., Use Protecting Group)

Yes

Problem Resolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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